Cas no 1807204-52-9 (4-Bromopyrimidine-5-acetonitrile)
1807204-52-9 structure
Product Name:4-Bromopyrimidine-5-acetonitrile
CAS No:1807204-52-9
MF:C6H4BrN3
MW:198.020059585571
CID:4826576
Update Time:2023-08-19
4-Bromopyrimidine-5-acetonitrile Chemical and Physical Properties
Names and Identifiers
-
- 4-Bromopyrimidine-5-acetonitrile
-
- Inchi： 1S/C6H4BrN3/c7-6-5(1-2-8)3-9-4-10-6/h3-4H,1H2
- InChI Key： RCDQJVGPNDVONG-UHFFFAOYSA-N
- SMILES： BrC1C(=CN=CN=1)CC#N
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 150
- XLogP3: 0.9
- Topological Polar Surface Area: 49.6
4-Bromopyrimidine-5-acetonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A039001912-250mg |
4-Bromopyrimidine-5-acetonitrile |
1807204-52-9 | 98% | 250mg |
$874.09 | 2022-03-31 | |
| Alichem | A039001912-500mg |
4-Bromopyrimidine-5-acetonitrile |
1807204-52-9 | 98% | 500mg |
$1,212.63 | 2022-03-31 | |
| Alichem | A039001912-1g |
4-Bromopyrimidine-5-acetonitrile |
1807204-52-9 | 98% | 1g |
$2,145.71 | 2022-03-31 |
4-Bromopyrimidine-5-acetonitrile Related Literature
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Goonay Yousefalizadeh,Shideh Ahmadi,Nicholas J. Mosey,Kevin G. Stamplecoskie Nanoscale, 2021,13, 242-252
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Xu Jie,Deng Xu,Weili Wei RSC Adv., 2019,9, 29149-29153
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Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
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Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
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